Cas no 946344-40-7 (3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• CAS No: 946344-40-7
• MF: C₁₆H₁₄ClN₃O₄S
• MW: 379.818061351776
• CID: 6136038
• PubChem ID: 16905619
• Update Time: 2025-05-19

3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• 3-chloro-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• 946344-40-7
• AKOS024642065
• 3-chloro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
• 3-chloro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• F2341-0054

• Inchi： 1S/C16H14ClN3O4S/c17-12-3-1-4-13(11-12)25(22,23)18-8-9-20-16(21)7-6-14(19-20)15-5-2-10-24-15/h1-7,10-11,18H,8-9H2
• InChI Key： HLYYBTXAZKYSPO-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=CO3)C=CC2=O)(=O)=O)=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 379.0393548g/mol
• Monoisotopic Mass: 379.0393548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų

Additional information on 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide

Introduction to 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS No. 946344-40-7) and Its Emerging Applications in Chemical Biology

The compound 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS No. 946344-40-7) represents a fascinating molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative exhibits a unique structural framework characterized by a chlorinated benzene ring conjugated with a sulfonamide functional group, further linked to an aliphatic chain incorporating a pyridazine core and a furan moiety. Such structural complexity often underpins remarkable biological activity, making this compound a promising candidate for further exploration.

At the heart of its molecular architecture lies the pyridazine scaffold, a heterocycle that has been extensively studied for its pharmacological properties. Pyridazines are known for their ability to interact with various biological targets, including enzymes and receptors, often leading to therapeutic effects. The presence of the furan ring in this compound introduces additional conformational flexibility, which can be exploited to modulate binding affinity and selectivity. The chloro substituent on the benzene ring further enhances its reactivity, enabling diverse chemical modifications that could be tailored for specific biological applications.

The sulfonamide group is another critical feature of this molecule. Sulfonamides are widely recognized for their versatility in drug design due to their ability to form hydrogen bonds and participate in hydrophobic interactions. This makes them particularly useful in developing molecules that can tightly bind to biological targets. In the context of 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide, the sulfonamide moiety is strategically positioned to interact with key residues in potential binding pockets of biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound might interact with biological systems. Studies suggest that the aliphatic chain linking the pyridazine core to the benzene ring could serve as an anchor for binding to specific proteins or enzymes. The furan ring, being electron-deficient, may engage in π-stacking interactions or participate in redox reactions, adding another layer of functionality to the molecule.

One of the most intriguing aspects of this compound is its potential as an inhibitor of enzyme-catalyzed reactions. Enzymes play pivotal roles in numerous biological pathways, and modulating their activity is key to developing effective therapeutics. The structural features of 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide suggest it could interfere with the catalytic cycle of certain enzymes by competing for substrate binding or stabilizing transition states.

In light of recent research, this compound has shown promise in preliminary assays as a modulator of inflammatory pathways. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic infections, making inhibitors of these pathways highly sought after. The ability of 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide to interact with key inflammatory mediators has been hypothesized based on its structural similarity to known bioactive molecules.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step organic synthesis is typically required to construct the pyridazine-furan scaffold and introduce the sulfonamide group at the correct position. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels, enabling more extensive biological testing.

Another area where this compound shows potential is in the development of imaging agents for diagnostic purposes. The unique structural features could allow it to be labeled with radioactive isotopes or fluorescent dyes, enabling visualization of target tissues or biomolecules in vivo. Such applications would be particularly valuable in oncology, where early detection and precise targeting are crucial for effective treatment.

The pharmacokinetic properties of 3-chloro-N-{2-(furan=2-yI)-6-oXO-l , 6 -dihydro-p y rid azin - l -ylethyl}benzene-l-sulfonarnide (CAS No. 946344 40 7) are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary studies suggest that its structure might confer favorable pharmacokinetic profiles, such as good solubility and bioavailability.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural diversity. The structural elements present in this compound echo those found in certain natural products known for their pharmacological effects, suggesting that it could be part of a larger family of bioactive molecules.

Future directions for research on this compound include exploring its potential as an antimicrobial agent. Antibiotic resistance poses a significant global health threat, making the discovery of new antimicrobial compounds imperative. The unique structural features of 3-chloro-N-{2-(furan=2-yI)-6-oXO-l , 6 -dihydro-p y rid azin - l -ylethyl}benzene-l-sulfonarnide (CAS No: 946344407) make it an attractive candidate for further investigation in this area.

In conclusion,3-chloro-N-{2-(furan=2-yI)-6-oXO-l , 6 -dihydro-p y rid azin - l -ylethyl}benzene-l-sulfonarnide (CAS No: 946344407) is a structurally complex and biologically intriguing molecule with potential applications across multiple therapeutic areas。 Its unique combination of functional groups positions it as a promising candidate for further exploration， both academically and commercially。 As research continues， we can expect more insights into its mechanisms of action and therapeutic potential， paving the way for novel treatments for various diseases。